Cas no 67852-88-4 (Decanedioic acid, mono(phenylmethyl) ester)

• Product Name: Decanedioic acid, mono(phenylmethyl) ester
• CAS No: 67852-88-4
• MF: C₁₇H₂₄O₄
• MW: 292.370065689087
• CID: 394025
• PubChem ID: 14250265
• Update Time: 2025-04-24

Decanedioic acid, mono(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• Decanedioic acid, mono(phenylmethyl) ester
• 10-oxo-10-phenylmethoxydecanoate
• 10-(benzyloxy)-10-oxodecanoicacid
• SCHEMBL8854045
• BS-51670
• 10-(benzyloxy)-10-oxodecanoic acid
• CS-0161829
• D83870
• 10-oxo-10-phenylmethoxydecanoic acid
• 67852-88-4
• MFCD30589211

• Inchi： 1S/C17H24O4/c18-16(19)12-8-3-1-2-4-9-13-17(20)21-14-15-10-6-5-7-11-15/h5-7,10-11H,1-4,8-9,12-14H2,(H,18,19)
• InChI Key： RARFDGQRJGLQCZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(CCCCCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 291.15969
• Monoisotopic Mass: 292.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 66.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Decanedioic acid, mono(phenylmethyl) ester

Decanedioic Acid, Mono(Phenylmethyl) Ester: A Comprehensive Overview

Decanedioic acid, mono(phenylmethyl) ester, also known by its CAS number 67852-88-4, is a versatile compound with significant applications in various industries. This compound is a derivative of decanedioic acid, where one of the carboxylic acid groups is esterified with phenylmethanol (benzyl alcohol). The resulting structure combines the properties of a dicarboxylic acid with those of an aromatic ester, making it highly valuable in chemical synthesis and material science.

The molecular structure of decanedioic acid, mono(phenylmethyl) ester consists of a linear alkane chain with two carboxylic acid groups at either end. One of these groups is converted into an ester functional group via reaction with phenylmethanol. This transformation introduces aromaticity into the molecule, enhancing its stability and reactivity in certain chemical reactions. The compound's physical properties, such as melting point and solubility, are influenced by the balance between the hydrophobic alkane chain and the hydrophilic ester group.

Recent studies have highlighted the potential of decanedioic acid, mono(phenylmethyl) ester in advanced materials development. Researchers have explored its use as a precursor for polyesters and polyamides, which are widely used in textiles, packaging, and electronics. The compound's ability to form stable polymer networks has been validated through experiments that demonstrate improved mechanical properties compared to traditional monomers.

In the field of biotechnology, decanedioic acid, mono(phenylmethyl) ester has shown promise as a bio-based alternative to petroleum-derived chemicals. By leveraging renewable feedstocks such as vegetable oils and microbial fermentation products, this compound can be produced sustainably. This aligns with global efforts to reduce carbon footprints and promote circular economy principles in the chemical industry.

The synthesis of decanedioic acid, mono(phenylmethyl) ester typically involves a two-step process: first, the production of decanedioic acid through oxidation or fermentation; second, the esterification reaction with phenylmethanol under acidic or enzymatic conditions. Recent advancements in catalytic systems have improved the efficiency and selectivity of this reaction, leading to higher yields and purities.

In terms of applications, decanedioic acid, mono(phenylmethyl) ester finds extensive use in coatings and adhesives due to its ability to form durable cross-linked films. Its compatibility with various substrates makes it ideal for industrial coatings that require resistance to environmental factors such as moisture and UV radiation.

The compound also plays a role in pharmaceuticals and personal care products. Its mild nature and excellent emollient properties make it suitable for use in skin care formulations. Additionally, research into its biodegradability has shown that it can be metabolized by microorganisms under controlled conditions, further supporting its eco-friendly profile.

In conclusion, decanedioic acid, mono(phenylmethyl) ester, CAS 67852-88-4, is a multifaceted compound with diverse applications across industries. Its unique chemical structure and favorable properties make it a valuable building block for advanced materials and sustainable chemical solutions. As research continues to uncover new potential uses for this compound, its significance in modern chemistry is expected to grow further.